Cas no 21320-93-4 (2-methyl-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-methyl-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 21320-93-4
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD25960980
• CID: 288839
• PubChem ID: 276211
• Update Time: 2025-09-23

2-methyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 2-methyl-4-nitro-
• 2-methyl-4-nitrobenzene-1-sulfonyl fluoride
• NSC123520
• NSC-123520
• 2-METHYL-4-NITROBENZENE-1-SULFONYLFLUORIDE
• DTXSID80298504
• EN300-224257
• 21320-93-4
• 2-methyl-4-nitrobenzenesulfonyl fluoride

• MDL： MFCD25960980
• Inchi： 1S/C7H6FNO4S/c1-5-4-6(9(10)11)2-3-7(5)14(8,12)13/h2-4H,1H3
• InChI Key： FMBXHVTUQCREBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 219.00018
• Monoisotopic Mass: 219.000157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.478
• Boiling Point: 328.2°Cat760mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.537
• PSA: 77.28